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Compound of Interest

Ethyl 5-iodo-2-
Compound Name: )
morpholinobenzoate

Cat. No.: B3184487

An In-depth Technical Guide to Ethyl 5-iodo-2-
morpholinobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-iodo-2-
morpholinobenzoate, a molecule of interest in medicinal chemistry and drug discovery. Due to
the limited availability of direct experimental data for this specific compound, this document
outlines a plausible synthetic pathway, presents key physicochemical properties of a closely
related precursor, and offers detailed experimental protocols for analogous reactions.

Molecular Structure and CAS Number

As of the latest data, a specific CAS number for Ethyl 5-iodo-2-morpholinobenzoate has not
been assigned in major chemical databases. The molecular structure consists of a benzoate
core, substituted with an ethyl ester group, a morpholine ring at the 2-position, and an iodine
atom at the 5-position.

Molecular Formula: C13H16INOs Molecular Weight: 377.18 g/mol Canonical SMILES:
CCOC(=0)C1=C(C=C(l)C=C1)N2CccoOocCc2

Physicochemical Data
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While experimental data for the title compound is not readily available, the properties of its non-
iodinated precursor, Ethyl 2-morpholinobenzoate, provide a useful reference.

Predicted Value (for Ethyl
Value (for Ethyl 2-

Property . 5-iodo-2-
morpholinobenzoate) holinob te)
morpholinobenzoate

CAS Number 192817-79-1[1] Not Assigned
Molecular Formula C13H17NOs3 C13H16INO3
Molecular Weight 235.28 g/mol [1] 377.18 g/mol
Likely a solid at room
Appearance -
temperature
- ) Expected to be significantly
Boiling Point - )
higher than the precursor
) ) Expected to be higher than the
Melting Point -
precursor
Likely soluble in organic
Solubility - solvents like dichloromethane,

ethyl acetate, and methanol

Proposed Synthetic Pathway

A plausible two-step synthesis for Ethyl 5-iodo-2-morpholinobenzoate is proposed, starting
from commercially available reagents. The pathway involves a Buchwald-Hartwig amination
followed by an electrophilic iodination.
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f Step 1: Buchwald-Hartwig Amination

(Ethyl 2-bromobenzoate) l Morpholine I

Pd Catalyst,
Ligand, Base
Y
(Ethyl 2-morpho|inobenzoate)<—
- J

4 I

Step 2: Electrophilic Iodination

: lodinating Agent
(Ethyl 2-morpho|mobenzoate) ( (e.g., I2, HIO3) )

™

cidic Conditions

Ethyl 5-iodo-2-morpholinobenzoate
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Starting Materials:
Ethyl 2-bromobenzoate,
Morpholine, lodine

Buchwald-Hartwig Amination

:

Ethyl 2-morpholinobenzoate

:

(Electrophilic Iodination)

Crude Ethyl 5-iodo-2-

morpholinobenzoate

Purification
(Column Chromatography/
Recrystallization)

Pure Ethyl 5-iodo-2-

morpholinobenzoate

Structural Characterization:
- NMR (*H, 13C)

- Mass Spectrometry (MS)

- Infrared Spectroscopy (IR)

Purity Analysis:
- HPLC
- Elemental Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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